Cas no 263016-08-6 (5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester)

• Product Name: 5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester
• CAS No: 263016-08-6
• MF: C₁₂H₁₀ClNO₃S
• MW: 283.730700969696
• MDL: MFCD00816787
• CID: 247543
• PubChem ID: 2737419
• Update Time: 2025-10-29

5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester
• Ethyl 2-(4-chlorophenyl)-4-hydroxy-1,3-thiazole-5-carboxylate
• ETHYL 2-(4-CHLOROPHENYL)-4-HYDROXYTHIAZOLE-5-CARBOXYLATE
• E10099
• Q27208955
• HMS565N14
• 5-Thiazolecarboxylic acid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester
• A818368
• 2-(4-chlorophenyl)-5-[ethoxy(hydroxy)methylidene]-4-thiazolone
• CHEBI:120812
• DTXSID001331593
• 263016-08-6
• SCHEMBL15048955
• TS-01012
• MLS000850997
• CS-0206103
• Maybridge1_008572
• 2-(4-chlorophenyl)-5-[ethoxy(hydroxy)methylene]thiazol-4-one
• Ethyl2-(4-chlorophenyl)-4-hydroxythiazole-5-carboxylate
• SMR000457014
• HMS2800M14
• BP-10129
• AKOS025393828
• CHEMBL1377190
• MFCD00816787
• CCG-256270
• ethyl 2-(4-chlorophenyl)-4-hydroxythiazole-5-carboxylate, AldrichCPR
• FT-0625866

• MDL： MFCD00816787
• Inchi： 1S/C12H10ClNO3S/c1-2-17-12(16)9-10(15)14-11(18-9)7-3-5-8(13)6-4-7/h3-6,15H,2H2,1H3
• InChI Key： GTTLQUWXZGMKGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=C(C(=O)OCC)S1)O

Computed Properties

• Exact Mass: 283.00700
• Monoisotopic Mass: 283.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2
• XLogP3: 4.3

Experimental Properties

• Color/Form: NA
• Density: 1.403
• Melting Point: 137-139
• Boiling Point: 413°Cat760mmHg
• Flash Point: 203.6°C
• Refractive Index: 1.614
• PSA: 87.66000
• LogP: 3.34580

5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester

5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester (CAS No. 263016-08-6): A Comprehensive Overview

The compound 5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester, identified by its CAS number 263016-08-6, represents a significant area of interest in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining a thiazole ring with ester and hydroxyl functional groups, has garnered attention due to its potential biological activities and synthetic utility. The thiazole core is a well-documented pharmacophore in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 4-chlorophenyl substituent and a 4-hydroxy group further enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has seen a surge in the development of heterocyclic compounds, particularly those incorporating thiazole scaffolds. Thiazole derivatives have been extensively studied for their diverse biological activities, with many exhibiting potent effects against various diseases. The compound in question, 5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester, is no exception. Its molecular structure suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological processes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The esterification step, where the ethyl ester group is introduced, is particularly critical as it influences the compound's solubility and reactivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired regioselectivity and stereoselectivity. These methods not only enhance the efficiency of the synthesis but also minimize unwanted byproducts.

The biological activity of 5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester has been explored in several preclinical studies. Initial screening assays have shown promising results in inhibiting the growth of certain cancer cell lines. The 4-chlorophenyl moiety is known to enhance binding affinity to biological targets by introducing hydrophobic interactions and electronic effects that stabilize the enzyme-substrate complex. Additionally, the hydroxyl group at the 4-position can participate in hydrogen bonding interactions, further modulating the compound's bioactivity.

One of the most intriguing aspects of this compound is its potential to act as a scaffold for further derivatization. By modifying various functional groups or introducing new ones, researchers can fine-tune its biological properties to achieve desired therapeutic effects. For instance, replacing the ethyl ester with other esters or even converting it into an amide could alter its metabolic stability and pharmacokinetic profile. Such modifications are essential for developing lead compounds that exhibit optimal efficacy and safety profiles.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interaction patterns with potential biological targets. These predictions provide valuable insights into how the compound might behave within a cellular environment and help guide experimental design. Furthermore, virtual screening methods have been employed to identify similar compounds that might offer additional therapeutic benefits.

In conclusion, 5-Thiazolecarboxylicacid, 2-(4-chlorophenyl)-4-hydroxy-, ethyl ester (CAS No. 263016-08-6) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of novel therapeutics.